4-[[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]thiane 1,1-dioxide

• IUPAC Name: 4-[[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]thiane 1,1-dioxide
• InChI: InChI=1S/C16H25N3O3S/c20-23(21)9-4-14(5-10-23)11-19-8-1-3-15(12-19)13-22-16-17-6-2-7-18-16/h2,6-7,14-15H,1,3-5,8-13H2
• InChI Key: OIIAJOFGLOIKHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2CCS(=O)(=O)CC2)COC3=NC=CC=N3
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

Pyrimidine is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. It is an integral part of DNA and RNA and imparts diverse pharmacological properties. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Synthesis Analysis

Pyrimidine derivatives have been synthesized by reacting chalcone with guanidine hydrochloride. Piperidine derivatives have been synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of pyrimidine and piperidine derivatives can be complex, depending on the specific substituents attached to the ring. For example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were synthesized.

Chemical Reactions Analysis

Pyrimidine and its derivatives have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine and piperidine derivatives can vary widely depending on the specific compound. Pyrimidine is a much weaker base than pyridine and soluble in water.

Mechanism of Action

The mechanism of action of pyrimidine and piperidine derivatives can vary widely depending on the specific compound and its biological target. For example, some pyrimidine derivatives have shown antimicrobial activity.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a strong interest in this field.